Cas no 898768-54-2 ( )
structure
Product Name:
CAS No:898768-54-2
MF:C15H12F2O
MW:246.251991271973
MDL:MFCD03843586
CID:994149
PubChem ID:24726195
Update Time:2025-04-20
Chemical and Physical Properties
Names and Identifiers
-
- 1-(2-fluorophenyl)-3-(4-fluorophenyl)propan-1-one
- 2'-FLUORO-3-(4-FLUOROPHENYL)PROPIOPHENONE
- 2'-FLUORO-3-(3-FLUOROPHENYL)PROPIOPHENONE
- MFCD03843586
- 898768-54-2
- AKOS016021789
- DTXSID40644588
-
-
- MDL： MFCD03843586
- Inchi： 1S/C15H12F2O/c16-12-8-5-11(6-9-12)7-10-15(18)13-3-1-2-4-14(13)17/h1-6,8-9H,7,10H2
- InChI Key： CPAILIMOEUQFJW-UHFFFAOYSA-N
- SMILES： FC1C=CC=CC=1C(CCC1C=CC(=CC=1)F)=O
Computed Properties
- Exact Mass: 246.08600
- Monoisotopic Mass: 246.08562133g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 272
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- Density: 1.191
- Boiling Point: 358.6°C at 760 mmHg
- Flash Point: 137.2°C
- Refractive Index: 1.545
- PSA: 17.07000
- LogP: 3.78030
Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 206337-1g |
2'-fluoro-3-(4-fluorophenyl)propiophenone |
898768-54-2 | 97% | 1g |
￡540.00 | 2022-02-28 | |
| Fluorochem | 206337-2g |
2'-fluoro-3-(4-fluorophenyl)propiophenone |
898768-54-2 | 97% | 2g |
￡1013.00 | 2022-02-28 | |
| Fluorochem | 206337-5g |
2'-fluoro-3-(4-fluorophenyl)propiophenone |
898768-54-2 | 97% | 5g |
￡2025.00 | 2022-02-28 | |
| abcr | AB366361-1 g |
2'-Fluoro-3-(4-fluorophenyl)propiophenone; 97% |
898768-54-2 | 1g |
€846.80 | 2022-06-10 | ||
| abcr | AB366361-1g |
2'-Fluoro-3-(4-fluorophenyl)propiophenone, 97%; . |
898768-54-2 | 97% | 1g |
€932.10 | 2025-04-15 | |
| abcr | AB366361-2g |
2'-Fluoro-3-(4-fluorophenyl)propiophenone, 97%; . |
898768-54-2 | 97% | 2g |
€1674.30 | 2025-04-15 | |
| A2B Chem LLC | AH91422-1g |
2'-Fluoro-3-(4-fluorophenyl)propiophenone |
898768-54-2 | 97% | 1g |
$644.00 | 2024-04-19 | |
| A2B Chem LLC | AH91422-2g |
2'-Fluoro-3-(4-fluorophenyl)propiophenone |
898768-54-2 | 97% | 2g |
$1169.00 | 2024-04-19 | |
| A2B Chem LLC | AH91422-5g |
2'-Fluoro-3-(4-fluorophenyl)propiophenone |
898768-54-2 | 97% | 5g |
$2291.00 | 2024-04-19 | |
| Ambeed | A472131-1g |
2'-Fluoro-3-(4-fluorophenyl)propiophenone |
898768-54-2 | 95+% | 1g |
$437.0 | 2025-04-15 |
Related Literature
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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